Cas no 1339758-76-7 (3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine)

• Product Name: 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine
• CAS No: 1339758-76-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6576638
• PubChem ID: 64436322
• Update Time: 2025-07-23

3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine
• Pyrrolidine, 3-(1,2,3,4-tetrahydro-1-naphthalenyl)-

• Inchi： 1S/C14H19N/c1-2-6-13-11(4-1)5-3-7-14(13)12-8-9-15-10-12/h1-2,4,6,12,14-15H,3,5,7-10H2
• InChI Key： SAEIESKBMVWXPX-UHFFFAOYSA-N
• SMILES： N1CCC(C2C3=C(C=CC=C3)CCC2)C1

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 320.7±21.0 °C(Predicted)
• pka: 10.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine

Research Update on 3-(1,2,3,4-Tetrahydronaphthalen-1-yl)pyrrolidine (CAS: 1339758-76-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine (CAS: 1339758-76-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. The tetrahydronaphthalene moiety fused with a pyrrolidine ring creates a rigid yet flexible structure that can interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for developing sigma-1 receptor modulators, showing promising results in neuropathic pain models (DOI: 10.1021/acs.jmedchem.3c00512).

In terms of synthetic accessibility, novel routes to 1339758-76-7 have been developed that improve yield and purity. A recent patent application (WO2023187654) describes an asymmetric synthesis method that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly relevant for pharmaceutical applications where chirality often determines biological activity.

Pharmacological investigations have revealed multiple potential applications for this scaffold. Research published in ACS Chemical Neuroscience (2024) identified derivatives of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine as potent and selective dopamine D3 receptor antagonists, suggesting potential utility in treating substance use disorders. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly attractive for CNS-targeted therapies.

Structural-activity relationship (SAR) studies have provided valuable insights into optimization strategies. The tetrahydronaphthalene ring appears crucial for target engagement, while modifications to the pyrrolidine nitrogen have been shown to modulate receptor selectivity. Computational modeling studies (J. Chem. Inf. Model., 2023) have further elucidated the binding modes of this scaffold with various neurological targets.

From a safety perspective, preliminary toxicological assessments of 1339758-76-7 derivatives show favorable profiles. A recent ADMET study (Eur. J. Pharm. Sci., 2024) reported good metabolic stability (t1/2 > 120 min in human liver microsomes) and minimal CYP450 inhibition, suggesting reduced potential for drug-drug interactions in clinical applications.

Looking forward, several pharmaceutical companies have included this scaffold in their discovery pipelines. Current clinical development focuses on its application in neurological disorders, with one derivative (designated as TNP-3548) expected to enter Phase I trials for Parkinson's disease in late 2024. The versatility of this scaffold suggests potential expansion into other therapeutic areas, including oncology and inflammation, as evidenced by recent patent filings.

In conclusion, 3-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine represents a promising scaffold in modern drug discovery. Its unique structural features, combined with demonstrated biological activities and favorable pharmacokinetic properties, position it as a valuable tool for medicinal chemists. Continued research into this compound and its derivatives will likely yield novel therapeutic agents across multiple disease areas in the coming years.